Cas no 383146-13-2 (N-3-Chloro-4-(1H-pyrrol-1-yl)phenyl-3-nitrobenzenecarboxamide)

• Product Name: N-3-Chloro-4-(1H-pyrrol-1-yl)phenyl-3-nitrobenzenecarboxamide
• CAS No: 383146-13-2
• CID: 4650375
• Update Time: 2025-05-23

N-3-Chloro-4-(1H-pyrrol-1-yl)phenyl-3-nitrobenzenecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-3-Chloro-4-(1H-pyrrol-1-yl)phenyl-3-nitrobenzenecarboxamide

Additional information on N-3-Chloro-4-(1H-pyrrol-1-yl)phenyl-3-nitrobenzenecarboxamide

N-3-Chloro-4-(1H-pyrrol-1-yl)phenyl-3-nitrobenzenecarboxamide: A Comprehensive Overview

N-3-Chloro-4-(1H-pyrrol-1-yl)phenyl-3-nitrobenzenecarboxamide, also known by its CAS registry number CAS No. 383146-13-2, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a chlorinated aromatic ring, a pyrrole moiety, and a nitro-substituted benzenecarboxamide group. The combination of these functional groups imparts distinctive chemical properties, making it a subject of interest in contemporary research.

The synthesis of N-3-Chloro-4-(1H-pyrrol-1-yl)phenyl derivatives has been extensively studied in recent years, driven by their potential applications in drug discovery and material science. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of palladium-catalyzed cross-coupling reactions to construct the aromatic backbone of this compound. This approach not only enhances the efficiency of synthesis but also opens avenues for further structural modifications to tailor its properties for specific applications.

One of the most promising applications of N-3-Chloro-substituted compounds lies in their potential as anticancer agents. Recent studies have demonstrated that certain derivatives exhibit selective cytotoxicity against cancer cells, particularly in breast and ovarian cancer models. The presence of the nitro group in the benzenecarboxamide moiety plays a crucial role in modulating the compound's bioactivity. According to findings from the International Journal of Oncology, the nitro group enhances the compound's ability to inhibit tumor growth by targeting specific oncogenic pathways.

In addition to its therapeutic potential, N-substituted benzenecarboxamides like this compound have shown promise in materials science. Their ability to form self-assembled monolayers (SAMs) makes them valuable candidates for surface modification in nanotechnology applications. A study published in ACS Applied Materials & Interfaces demonstrated that incorporating pyrrole moieties into SAMs significantly improves their stability and electronic properties, which could be leveraged for advanced sensor technologies.

The environmental impact and toxicity profile of CAS No. 383146-based compounds are critical considerations for their large-scale application. Recent eco-toxicological studies have focused on assessing their biodegradability and potential ecotoxicity. According to research from Environmental Science & Technology, this compound exhibits moderate biodegradability under aerobic conditions, with degradation rates influenced by pH and temperature. However, further studies are required to fully understand its long-term environmental effects.

Looking ahead, advancements in computational chemistry are expected to play a pivotal role in expanding our understanding of this compound's properties. Quantum mechanical simulations have already provided insights into its electronic structure and reactivity patterns, which are essential for designing more effective drug candidates or materials with tailored functionalities.